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Introduction
CAM2602 is a potent and selective small molecule inhibitor of the Aurora A-TPX2 protein-

protein interaction.[1][2][3][4] Aurora A kinase is a critical regulator of cell division, and its

overexpression is frequently observed in various cancers, contributing to genomic instability

and resistance to chemotherapy.[2][3][4] CAM2602 disrupts the localization and enzymatic

activity of Aurora A by preventing its interaction with the spindle assembly factor TPX2.[2][3]

This novel mechanism of action distinguishes it from traditional ATP-competitive inhibitors of

Aurora kinases.[2][3] Jurkat cells, an immortalized human T lymphocyte cell line, are a widely

used model for studying T-cell leukemia and T-cell signaling.[5][6] This document provides

detailed application notes and protocols for utilizing CAM2602 in Jurkat cell lines to investigate

its anti-proliferative effects and mechanism of action.

Mechanism of Action
CAM2602 binds to Aurora A with a high affinity, preventing its interaction with TPX2.[1][3] This

disruption leads to the mislocalization of Aurora A and a reduction in its phosphorylation at

Threonine 288 (P-Thr288), a key marker of its activity.[2] Consequently, treatment with
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CAM2602 induces a mitotic arrest, characterized by an increase in the population of cells

positive for the mitotic marker Phospho-Histone H3 (PH3), and ultimately leads to the inhibition

of cancer cell growth.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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